Cas no 1525387-68-1 (7-bromoimidazo[1,2-a]pyridine-2-carbonitrile)

• Product Name: 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile
• CAS No: 1525387-68-1
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• MDL: MFCD22077087
• CID: 4604102
• PubChem ID: 82529937
• Update Time: 2025-10-30

7-bromoimidazo[1,2-a]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile
• Imidazo[1,2-a]pyridine-2-carbonitrile, 7-bromo-
• 7-bromo-2-cyanoimidazo[1,2-a]pyridine

• MDL： MFCD22077087
• Inchi： 1S/C8H4BrN3/c9-6-1-2-12-5-7(4-10)11-8(12)3-6/h1-3,5H
• InChI Key： IRNDAJAYWYYKGS-UHFFFAOYSA-N
• SMILES： C12=NC(C#N)=CN1C=CC(Br)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile

7-Bromoimidazo[1,2-a]Pyridine-2-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1525387-68-1, known as 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazo[1,2-a]pyridines, which are heterocyclic aromatic compounds with unique electronic properties. The presence of a bromine atom at the 7-position and a cyano group at the 2-position endows this molecule with distinctive reactivity and functionality.

Recent studies have highlighted the potential of 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile as a precursor for the synthesis of advanced materials. Researchers have demonstrated that this compound can be used to construct two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and porosity. These frameworks have shown promise in applications such as gas storage and catalysis, making them highly valuable in industrial settings.

In addition to its role in materials science, 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile has also been explored for its potential in drug discovery. The molecule's ability to act as a template for metalloenzyme mimics has been extensively studied. By coordinating with metal ions such as copper or zinc, this compound can mimic the active sites of certain enzymes, offering new avenues for the development of catalysts and therapeutic agents.

The synthesis of 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile typically involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields.

Furthermore, the electronic properties of 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile make it an attractive candidate for optoelectronic applications. Studies have shown that this compound exhibits strong fluorescence under UV light, suggesting its potential use in sensors and light-emitting devices. The integration of this compound into polymer blends has also been investigated, with promising results in terms of enhanced conductivity and mechanical stability.

Looking ahead, the versatility of 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile is expected to drive further research into its applications across diverse fields. Its role as a building block for advanced materials and its potential in drug development underscore its importance in contemporary chemical research.